1-(2-((2,3-Dimethylphenyl)amino)phenyl)ethan-1-one

• IUPAC Name: 1-[2-(2,3-dimethylanilino)phenyl]ethanone
• InChI: InChI=1S/C16H17NO/c1-11-7-6-10-15(12(11)2)17-16-9-5-4-8-14(16)13(3)18/h4-10,17H,1-3H3
• InChI Key: VBIZUKRIAWKHQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC2=CC=CC=C2C(=O)C)C
• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol

Description

1-(2-((2,3-Dimethylphenyl)amino)phenyl)ethan-1-one is a chemical compound with the CAS Number: 2241142-06-1. It has a molecular weight of 239.32. The IUPAC name for this compound is this compound. The InChI code for this compound is 1S/C16H17NO/c1-11-7-6-10-15(12(11)2)17-16-9-5-4-8-14(16)13(3)18/h4-10,17H,1-3H3.

Molecular Structure Analysis

The molecular structure of this compound consists of a central ethanone group, with a phenyl group and a 2,3-dimethylphenylamino group attached to it.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. The storage temperature is normal.

Scientific Research Applications

Structural Analysis and Properties

Research on compounds closely related to 1-(2-((2,3-Dimethylphenyl)amino)phenyl)ethan-1-one often focuses on understanding their structural characteristics. For example, the study of 1,2-diphenylethane derivatives, including those with 2,3-dimethylphenyl groups, by Harada and Ogawa (2001), explored the crystal structures and the effects of ortho methyl groups on the ethane bond length, demonstrating the impact of structural variations on physical properties (Harada & Ogawa, 2001).

Synthetic Approaches

In the realm of synthetic chemistry, compounds with structural features similar to the target molecule serve as key intermediates or products in the synthesis of complex molecules. For instance, Noubade et al. (2009) described the synthesis of n-anthranilic acid derivatives involving 2-[(2, 3-dimethylphenyl) amino] benzocarbohydrazide, illustrating the versatility of such structures in organic synthesis and the development of new pharmaceuticals (Noubade et al., 2009).

Catalysis and Reaction Mechanisms

The study of catalytic properties and reaction mechanisms is another important application. Chu et al. (2011) investigated the catalytic selectivity of a tetranuclear copper(II) cluster, which highlights how molecular structure influences catalytic behavior, potentially offering insights into designing catalysts for specific chemical transformations (Chu et al., 2011).

Biological Activity and Sensor Development

Additionally, the exploration of biological activities and the development of sensors using chemically related compounds are significant. For example, Soufeena and Aravindakshan (2019) synthesized a Schiff base for sensing metal ions, demonstrating the utility of structurally related compounds in analytical chemistry and environmental monitoring (Soufeena & Aravindakshan, 2019).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.